Cas no 155637-51-7 (1,2-Benzisoxazol-3-amine, N-4-pyridinyl-)

• Product Name: 1,2-Benzisoxazol-3-amine, N-4-pyridinyl-
• CAS No: 155637-51-7
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 1331305
• PubChem ID: 9837219
• Update Time: 2025-04-20

1,2-Benzisoxazol-3-amine, N-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-3-amine, N-4-pyridinyl-
• N-pyridin-4-yl-1,2-benzoxazol-3-amine
• DTXSID00431572
• SCHEMBL8056494
• 3-(4-pyridinylamino)-1,2-benzisoxazole
• XLRRBYUEMIWKOJ-UHFFFAOYSA-N
• 155637-51-7
• N-(Pyridin-4-yl)benzo[d]isoxazol-3-amine

• Inchi： 1S/C12H9N3O/c1-2-4-11-10(3-1)12(15-16-11)14-9-5-7-13-8-6-9/h1-8H,(H,13,14,15)
• InChI Key： XLRRBYUEMIWKOJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=N1)NC1C=CN=CC=1

Computed Properties

• Exact Mass: 211.07467
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51Ų

Experimental Properties

• PSA: 50.95